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Compound of Interest

Compound Name: Antiproliferative agent-55

Cat. No.: B15558074 Get Quote

Intensive investigation into the chemical entity designated "Antiproliferative agent-55" has

revealed that this term does not refer to a specific, uniquely identified compound. Instead, it

appears to be a misinterpretation of a citation number within a scientific publication. The CAS

number, and consequently a detailed technical profile, for an agent under this name cannot be

provided as it does not correspond to a registered chemical substance.

Our research indicates that the query likely originates from a misunderstanding of reference in

a study published in the Journal of the American Chemical Society. This citation details a

synthetic protocol, specifically the formation of an oxime from 4-ethynylbenzonitrile followed by

a cyclization reaction promoted by 1,1'-Carbonyldiimidazole (CDI) and 1,8-

Diazabicyclo[5.4.0]undec-7-ene (DBU). This method is used to produce various compounds,

including one designated ZSH-2076 in the aforementioned paper, which is an oxadiazolone-

based analogue of other antiproliferative agents.

Given this clarification, a technical guide on "Antiproliferative agent-55" cannot be

constructed. The core requirements of providing a CAS number, quantitative data, experimental

protocols, and signaling pathways are contingent on the existence of a distinct chemical entity.

For researchers, scientists, and drug development professionals interested in the

antiproliferative compounds discussed in the relevant literature, it is recommended to refer to

the specific chemical names or codes provided in the studies (e.g., ZSH-2085, ZSH-2090,

ZSH-1023). These identifiers will allow for accurate retrieval of scientific data, including their

synthesis, biological activity, and mechanisms of action.
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General Synthetic Pathway for Related Dioxazolone-
Based Agents
While a specific guide for a non-existent compound is not feasible, we can provide a

generalized workflow for the synthesis of dioxazolone-based compounds, which exhibit

antiproliferative properties, based on the available literature. This may serve as a useful

reference for researchers in the field.

Step 1: Hydroxamic Acid Formation

Step 2: Dioxazolone Ring Formation
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Caption: Generalized two-step synthesis of dioxazolones.
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This guide is intended to redirect the focus from a non-existent specific agent to the broader

class of compounds and synthetic methods that are likely the subject of the original interest.

We encourage researchers to consult the primary literature for detailed protocols and data on

specific antiproliferative agents.

To cite this document: BenchChem. [Unraveling "Antiproliferative Agent-55": A Case of
Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558074#antiproliferative-agent-55-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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